Cas no 1010837-60-1 (2-(4-Bromophenyl)-4(5)-(trifluoromethyl)imidazole)

• Product Name: 2-(4-Bromophenyl)-4(5)-(trifluoromethyl)imidazole
• CAS No: 1010837-60-1
• MF: C₁₀H₆BrF₃N₂
• MW: 291.067251682281
• MDL: MFCD20486292
• CID: 1127985
• PubChem ID: 53406390
• Update Time: 2025-04-20

2-(4-Bromophenyl)-4(5)-(trifluoromethyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-5-(trifluoromethyl)-1h-imidazole
• 2-(4-bromophenyl)-4-(trifluoromethyl)-1H-imidazole
• 2-(4-BroMophenyl)-4(5)-(trifluoroMethyl)iMidazole
• 1H-IMidazole, 2-(4-broMophenyl)-5-(trifluoroMethyl)-
• 1010837-60-1
• SCHEMBL9940238
• SCHEMBL16661274
• MFCD10000867
• AT22468
• BS-26199
• DB-058563
• E79020
• AMY7236
• A18015
• A1-35068
• CS-0373310
• GS4030
• DTXSID60695698
• 2-(4-Bromophenyl)-4(5)-(trifluoromethyl)imidazole

• MDL： MFCD20486292
• Inchi： 1S/C10H6BrF3N2/c11-7-3-1-6(2-4-7)9-15-5-8(16-9)10(12,13)14/h1-5H,(H,15,16)
• InChI Key： QEUNUPPUTHMOPF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC=C(C(F)(F)F)N1

Computed Properties

• Exact Mass: 289.96700
• Monoisotopic Mass: 289.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 379.2±42.0 °C at 760 mmHg
• Flash Point: 183.1±27.9 °C
• PSA: 28.68000
• LogP: 3.85800
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-Bromophenyl)-4(5)-(trifluoromethyl)imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)